Cas no 1804413-26-0 (Methyl 2-carboxybenzo[d]oxazole-4-carboxylate)

Methyl 2-carboxybenzo[d]oxazole-4-carboxylate is a versatile heterocyclic compound featuring both a carboxylate ester and a carboxylic acid functional group on a benzo[d]oxazole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The presence of reactive sites allows for further derivatization, enabling applications in medicinal chemistry and material science. Its benzo[d]oxazole core contributes to stability and potential biological activity, while the ester and acid groups enhance solubility and reactivity. The compound is typically used in research settings for developing novel heterocyclic frameworks or as a precursor for more complex structures.
Methyl 2-carboxybenzo[d]oxazole-4-carboxylate structure
1804413-26-0 structure
Product name:Methyl 2-carboxybenzo[d]oxazole-4-carboxylate
CAS No:1804413-26-0
MF:C10H7NO5
MW:221.166282892227
CID:4819619

Methyl 2-carboxybenzo[d]oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-carboxybenzo[d]oxazole-4-carboxylate
    • Inchi: 1S/C10H7NO5/c1-15-10(14)5-3-2-4-6-7(5)11-8(16-6)9(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: HBKKFOWMHMTOKZ-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=NC2C(C(=O)OC)=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Topological Polar Surface Area: 89.6
  • XLogP3: 1.5

Methyl 2-carboxybenzo[d]oxazole-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A081001727-1g
Methyl 2-carboxybenzo[d]oxazole-4-carboxylate
1804413-26-0 98%
1g
$12,726.02 2022-04-02
Alichem
A081001727-500mg
Methyl 2-carboxybenzo[d]oxazole-4-carboxylate
1804413-26-0 98%
500mg
$7,993.60 2022-04-02
Alichem
A081001727-250mg
Methyl 2-carboxybenzo[d]oxazole-4-carboxylate
1804413-26-0 98%
250mg
$5,392.51 2022-04-02

Additional information on Methyl 2-carboxybenzo[d]oxazole-4-carboxylate

Methyl 2-Carboxybenzo[d]oxazole-4-Carboxylate: A Comprehensive Overview

Methyl 2-carboxybenzo[d]oxazole-4-carboxylate, also known by its CAS number 1804413-26-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their unique electronic properties and potential applications in various industries. The name methyl 2-carboxybenzo[d]oxazole-4-carboxylate highlights its structural features, including the benzo[d]oxazole ring system, the carboxylate groups at positions 2 and 4, and the methyl ester functionality.

The benzo[d]oxazole ring system is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. This structure imparts unique electronic properties to the compound, making it suitable for applications in optoelectronics and as a precursor for more complex molecules. The carboxylate groups at positions 2 and 4 further enhance its chemical reactivity and functional versatility. Recent studies have shown that these groups can be utilized in various synthetic transformations, such as coupling reactions and polymerization processes.

One of the most notable aspects of methyl 2-carboxybenzo[d]oxazole-4-carboxylate is its potential as a building block for advanced materials. Researchers have explored its use in the synthesis of conjugated polymers, which are widely used in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable π-conjugated systems has been validated in several recent studies, where it demonstrated excellent charge transport properties.

In addition to its role in materials science, methyl 2-carboxybenzo[d]oxazole-4-carboxylate has also been investigated for its biological activity. Preliminary studies suggest that this compound may exhibit antioxidant properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and bioavailability.

From a synthetic perspective, methyl 2-carboxybenzo[d]oxazole-4-carboxylate can be prepared through a variety of methods. One common approach involves the condensation of o-phenylenediamine with an aldehyde or ketone derivative, followed by oxidation to form the oxazole ring. The introduction of carboxylate groups can be achieved through esterification or direct carboxylation reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields.

The structural versatility of methyl 2-carboxybenzo[d]oxazole-4-carboxylate has also made it a valuable tool in click chemistry. Its ability to participate in copper-catalyized azide-alkyne cycloaddition (CuAAC) reactions has been demonstrated in several studies, highlighting its potential for rapid assembly of complex molecules. This property is particularly advantageous in drug discovery and combinatorial chemistry.

Looking ahead, the applications of methyl 2-carboxybenzo[d]oxazole-4-carboxylate are expected to expand further as researchers continue to explore its unique properties. Its role as a versatile building block in organic synthesis positions it as an important compound in both academic and industrial settings. With ongoing advancements in synthetic methodologies and materials science, this compound is poised to contribute significantly to the development of next-generation technologies.

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